The influence of organically intercalated montmorillonites on the interfacial tension and structure of oil-in-water nanoemulsions†
RSC Advances Pub Date: 2019-04-30 DOI: 10.1039/C8RA10595B
Abstract
The properties of O/W emulsions can be improved by the addition of nanomaterials. To explore the influence of organically intercalated montmorillonites (OMts) on the properties of O/W emulsions, we introduced an OMt into a nanoemulsion as a co-stabilizer with the quaternary ammonium Gemini cationic surfactant (G16-2-16) and nonionic lauryl polyoxyethylene ether (Brij 30). The influence of the organically intercalated montmorillonite (OMt) on the properties, such as the interfacial tension, zeta potential, stability, conductivity and morphology of the droplets, of the nanoemulsions was investigated. The results indicate obvious synergistic effects of OMt with G16-2-16. At the concentration of 0.15% w/v G16-2-16, ultralow interfacial tension (IFT) of the O/W results in the formation of nanoemulsions in a much shorter time with 3.4 × 10−3% w/v OMt than that in the case of without OMt; however, at the concentration of 0.2% w/v G16-2-16, the interfacial tension of the O/W increased upon the addition of 3.4 × 10−3% w/v OMt. In addition, light transmission measurements showed that the transmission of the nanoemulsions varied with temperature, and the process was reversible. The mechanisms of these phenomena were analyzed and confirmed by TEM.
Recommended Literature
- [1] A light-controlled multi-step drug release nanosystem targeting tumor hypoxia for synergistic cancer therapy†
- [2] Size and shape factor in colloidal systems. General introduction
- [3] Theoretical studies on the synergistic extraction of Am3+ and Eu3+ with CMPO–HDEHP and CMPO–HEH[EHP] systems†
- [4] Front cover
- [5] On the thermodynamics of carbon nanotube single-file water loading: free energy, energy and entropy calculations†
- [6] Diastereoselective alkylation reactions of 1-methylcyclohexa-2,5-diene-1-carboxylic acid†
- [7] Mechanochemical preparation of piezoelectric nanomaterials: BN, MoS2 and WS2 2D materials and their glycine-cocrystals†
- [8] Self-assembly of 3D porous architectures from energetic nanoparticles for enhanced energetic performances†
- [9] Lead determination by HG-MIP OES with nitrogen plasma after a variable optimization study
- [10] Aza-heterocyclic frameworks through intramolecular π-system trapping of spiro-N-acyliminiums generated from isoindolinone†
Journal Name：RSC Advances
Research Products
-
CAS no.: 18879-80-6
-
CAS no.: 15366-08-2
